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Compound of Interest

Compound Name: J-2156

Cat. No.: B1672714 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for J-2156 was found. The following guidance

is based on best practices for handling potent pharmaceutical compounds and should be

supplemented by a compound-specific risk assessment before any handling occurs.

J-2156 is a potent and selective somatostatin receptor 4 (SST4) agonist. As with any potent

research chemical, proper handling and safety precautions are paramount to minimize

exposure and ensure a safe laboratory environment. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize

exposure to potent pharmaceutical compounds like J-2156. The following table summarizes the

recommended PPE for handling such materials.[1][2][3][4][5]
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for operations

with a high potential for

aerosol generation. Hoods or

full-face pieces can offer high

Assigned Protection Factors

(APFs).[1]

Reusable Half or Full-

Facepiece Respirator

Use with appropriate

particulate filters (P100/FFP3).

A proper fit test must be

conducted.[1]

Disposable Respirators (e.g.,

N95, FFP2)

Suitable for low-risk activities

but not recommended as

primary protection when

handling highly potent

compounds.[1]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer pair should

be changed immediately upon

contamination or at regular

intervals.[1]

Body Protection Disposable Coveralls

Recommended to be made

from materials like Tyvek or

microporous film (MPF) to

protect against chemical

splashes and dust.[1]

Dedicated Lab Coat

A lab coat, preferably

disposable or professionally

laundered, should be worn

over personal clothing.[1]

Eye Protection Safety Goggles or a Face

Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield
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can be worn over goggles for

additional protection.[1][2]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting.[1]

Operational and Disposal Plans
A clear and structured plan for the operation and disposal of J-2156 is crucial for maintaining a

safe laboratory environment.

Operational Step Procedure

Receiving and Storage

Upon receipt, inspect the container for any

damage or leaks. Store in a cool, well-ventilated

area, away from incompatible materials. The

product page for a similar compound suggests

sealed storage, away from moisture.

Preparation

All handling of J-2156 powder should be

conducted in a designated area, such as a

certified chemical fume hood or a glove box, to

minimize inhalation exposure. Use engineering

controls like ventilated balance enclosures for

weighing.

Spill Response

In case of a spill, evacuate the area and alert

others. Use a spill kit appropriate for chemical

hazards. Clean the spill from the outside in, and

dispose of all cleanup materials as hazardous

waste.[1]

Decontamination

Thoroughly decontaminate all surfaces and

equipment used during the handling process

with a validated cleaning agent.
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Proper disposal of J-2156 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Type Disposal Method

Unused J-2156

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware

All disposable labware (e.g., pipette tips, tubes,

gloves, bench paper) that has come into contact

with J-2156 should be collected in a designated,

sealed hazardous waste container.

Contaminated Solvents

Solvents used to dissolve J-2156 or to clean

contaminated surfaces should be collected in a

designated hazardous waste container for

flammable or chemical waste, as appropriate.

Label the container clearly.

Empty Containers

Empty containers should be triple-rinsed with an

appropriate solvent. The rinsate should be

collected as hazardous waste. The rinsed

container can then be disposed of according to

institutional guidelines.

Experimental Protocols
Due to the absence of specific experimental protocols for handling J-2156 in the search results,

it is imperative to adhere to the general best practices for handling potent pharmaceutical

compounds.[6][7] A risk assessment should be performed before any new procedure involving

J-2156.

General Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly and all required

equipment is clean and readily available within the containment area (e.g., fume hood).
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Weighing: Use a ventilated balance enclosure or a glove box to weigh the compound.

Handle the powder gently to avoid creating dust.

Dissolving: When preparing solutions, add the solvent to the solid slowly to prevent

splashing. Keep the container covered as much as possible.

Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and

dispose of PPE in the designated waste containers. Wash hands thoroughly.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of potent compounds

like J-2156.
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A logical workflow for the safe handling of potent compounds like J-2156.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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